Cas no 380580-59-6 (5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid)

• Product Name: 5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid
• CAS No: 380580-59-6
• MF: C₁₁H₁₁N₃O₅
• MW: 265.222142457962
• MDL: MFCD02055870
• CID: 3056877
• PubChem ID: 1091758
• Update Time: 2025-04-21

5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylic acid
• 5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid

• MDL： MFCD02055870
• Inchi： 1S/C11H11N3O5/c1-6-10(14(17)18)7(2)13(12-6)5-8-3-4-9(19-8)11(15)16/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： WWNBPKPNFYJWDG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids